1-(4-ethyl-1-piperazinyl)-3-phenoxy-2-propanol dihydrochloride
Overview
Description
1-(4-ethyl-1-piperazinyl)-3-phenoxy-2-propanol dihydrochloride, also known as EPP dihydrochloride, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. This compound is a beta-adrenergic receptor antagonist, which means that it blocks the effects of adrenaline and other related hormones on the body. EPP dihydrochloride has been studied for its potential use in treating a variety of medical conditions, including hypertension, heart failure, and anxiety disorders.
Mechanism of Action
The mechanism of action of 1-(4-ethyl-1-piperazinyl)-3-phenoxy-2-propanol dihydrochloride dihydrochloride involves its ability to block the beta-adrenergic receptors in the body. These receptors are responsible for mediating the effects of adrenaline and other related hormones on the heart and blood vessels. By blocking these receptors, this compound dihydrochloride reduces the effects of sympathetic nervous system activation, which leads to a decrease in heart rate and blood pressure.
Biochemical and physiological effects:
This compound dihydrochloride has several biochemical and physiological effects on the body. These effects include a decrease in heart rate and blood pressure, as well as a reduction in the release of renin and aldosterone, which are hormones that regulate blood pressure. Additionally, this compound dihydrochloride has been shown to have anti-anxiety effects, which may be related to its ability to block the beta-adrenergic receptors in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-ethyl-1-piperazinyl)-3-phenoxy-2-propanol dihydrochloride dihydrochloride in lab experiments is its well-defined mechanism of action. This allows researchers to study the effects of beta-adrenergic receptor blockade on various physiological and biochemical processes. Additionally, this compound dihydrochloride has been extensively studied in animal models and has a good safety profile. However, one limitation of using this compound dihydrochloride is its specificity for beta-adrenergic receptors, which may limit its use in studying other signaling pathways.
Future Directions
There are several future directions for research on 1-(4-ethyl-1-piperazinyl)-3-phenoxy-2-propanol dihydrochloride dihydrochloride. One area of interest is the development of new beta-adrenergic receptor antagonists with improved selectivity and efficacy. Additionally, researchers are investigating the potential use of this compound dihydrochloride in combination with other drugs for the treatment of hypertension and other cardiovascular diseases. Finally, there is ongoing research on the role of beta-adrenergic receptors in various physiological and pathological processes, which may lead to new therapeutic targets for this compound dihydrochloride and other beta-adrenergic receptor antagonists.
Scientific Research Applications
1-(4-ethyl-1-piperazinyl)-3-phenoxy-2-propanol dihydrochloride dihydrochloride has been extensively studied for its potential therapeutic applications in various medical conditions. One area of research has focused on the use of this compound dihydrochloride as a treatment for hypertension, which is a common cardiovascular disease characterized by high blood pressure. Studies have shown that this compound dihydrochloride can effectively lower blood pressure by blocking the beta-adrenergic receptors in the heart and blood vessels, which reduces the effects of sympathetic nervous system activation.
properties
IUPAC Name |
1-(4-ethylpiperazin-1-yl)-3-phenoxypropan-2-ol;dihydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O2.2ClH/c1-2-16-8-10-17(11-9-16)12-14(18)13-19-15-6-4-3-5-7-15;;/h3-7,14,18H,2,8-13H2,1H3;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNXLMPSRZVDFTC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC(COC2=CC=CC=C2)O.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.